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Compound of Interest

Compound Name: Rhenium trioxide

cat. No.: B073748

An In-depth Technical Guide to the Physical Properties of Rhenium Trioxide (ReOs) Solid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium trioxide (ReOs) is an inorganic compound notable for its unique combination of
properties, behaving as a metal in terms of its electrical conductivity while being an oxide.[1][2]
It presents as a red solid with a metallic luster, resembling copper in appearance.[1][2] Its
distinctive perovskite-like crystal structure is the foundation for its remarkable electronic,
thermal, and optical characteristics. This guide provides a comprehensive overview of the core
physical properties of solid ReOs, details the experimental protocols used for their
characterization, and visualizes key structural and procedural relationships.

Physical Properties of Rhenium Trioxide

The physical properties of ReOs are summarized in the following tables, categorized for clarity
and ease of comparison.

General and Crystallographic Properties

Rhenium trioxide most commonly adopts a simple cubic crystal structure, similar to the
perovskite structure but without the central ‘A’ cation.[1][3] This leads to a framework of corner-
sharing ReOs octahedra.[1][4] A hexagonal phase has also been reported.[1]
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Property Cubic (a-ReO3) Hexagonal Notes
Deep red crystalline Can appear blue-
Appearance solid with metallic - green in transmitted
lustre.[2][5] light.[6]
Molar Mass 234.205 g/mol [5][7] 234.205 g/mol
Density varies slightly
) 6.92 - 7.29 g/cm3[4][5] i
Density 8] 8.48 g/cm?3 based on synthesis
and stoichiometry.
Cubic phase is stable
) from cryogenic
Crystal System Cubic[2][5] Hexagonal

temperatures up to its

melting point.[3]

Space Group

Pm-3m (No. 221)[2][5]

P63s22 (No. 182)

Lattice Parameter (a)  3.742 - 3.77 A[2][4][5] 4.87 A
Lattice Parameter (c)  3.742-3.77 A 4.47 A
All Re-O bonds are
Re-O Bond Length 1.88 A[4] 1.90 A equivalent in the cubic
structure.[4]
Linear bonding is
Re-O-Re Bond Angle 180°[9] - crucial for electronic

properties.

Mechanical Properties

Experimental data on the mechanical properties of solid ReOs, such as hardness and Young's

modulus, are not extensively reported in the literature, which is common for brittle metallic

oxides. However, theoretical calculations provide insight into its bulk modulus and Poisson's

ratio.
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. Hexagonal
Property Cubic (Calculated) Notes
(Calculated)
Indicates high
Bulk Modulus (K) 243 GPa[10] 183 GPa[1] resistance to
compression.
Poisson's Ratio (v) 0.28[10] 0.26[1]

Thermal Properties

ReOs exhibits unusual thermal properties, including negative thermal expansion at low

temperatures. It decomposes before boiling.
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Property Value Notes
Decomposes under vacuum
Melting Point 400 °C (673 K)[5][11] via disproportionation: 3ReOs
- Re207 + ReO2.[2][5]
Boiling Point 750 °C[8][11] -

Standard Heat of Formation
(AH®)

-140.8 + 0.9 kcal/mol[12]

Standard Molar Entropy (S°29s)

16.55 + 0.02 cal/deg-mol[12]

Measured via low-temperature

calorimetry.[12]

Debye Temperature (©D)

460 + 10 K[13]

Derived from specific heat

measurements.[13]

Electronic Specific Heat Coeff.

(v)

6.45 = 0.07 mcal/mol-K?[13]

Indicates a significant density
of states at the Fermi level,
consistent with metallic
behavior.[13]

Coefficient of Thermal

Expansion (a)

Negative below ~294 K[6][14]
Max. Negative Value: ~ -2.56
ppm/K[14]

Exhibits negative thermal
expansion (NTE), contracting
upon heating at low
temperatures.[6][14] The
transition temperature
depends on sample purity and

crystallinity.[6]

Electronic and Magnetic Properties

ReOs is often termed a "covalent metal” due to its remarkably low electrical resistivity, which is

comparable to that of metallic copper.[15] This behavior stems from its unique electronic band

structure.
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Property Value Temperature Notes
Resistivity decreases
) o with decreasing
Electrical Resistivity 100.0 nQ-m (1.0 x
300 K temperature, a

()

10-5 Q-cm)[5]

hallmark of metallic

conductors.[5]

6.0 nQ-m (6.0 x 10~7
Q-cm)[5]

100 K

(8.95+0.03) x 10-°
Q-cm[16]

300 K

Measured on single

crystals.[16]

Hall Coefficient (R_H)

(-3.28 + 0.10) x 104
cm3/C[16]

300 K

The negative sign
indicates that
electrons are the
majority charge

carriers.[16]

Magnetic +16.0 x 10-° Indicates weak
Susceptibility (x) cm3/mol[2][5] paramagnetism.

Consistent with
Band Gap 0.00 eV[4] -

metallic behavior.

Optical Properties

The metallic nature of ReOs also influences its optical characteristics, giving it a distinct color

and luster.
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Property Value Notes

Red solid with a metallic lustre.  Appears green or blue-green

Appearance . . .
[2][5] in transmitted light.[6][8]

This value is for the sodium D-

Refractive Index (n_D) 1.68[5][17] )
line (589 nm).

The high density of free
Plasmonic band around 520- electrons allows for surface
Key Spectral Feature ) o
530 nm for nanopatrticles.[13] plasmon resonance, similar to

noble metals.[13]

Experimental Protocols

The characterization of ReOs involves a variety of synthesis and analytical techniques. The
methodologies for key experiments are detailed below.

Synthesis of Single Crystals: Chemical Vapor Transport
(CVT)

Chemical Vapor Transport is a widely used method to grow high-purity single crystals of
inorganic solids like ReOs.[18][19]

e Preparation: A high-purity quartz ampoule (e.g., 15 cm length, 1 cm diameter) is thoroughly
cleaned and dried. The starting material, typically polycrystalline ReOs powder, is placed at
one end of the ampoule (the "source"). A transport agent, commonly a halogen such as
iodine (I2) or chlorine (Cl2), is introduced into the ampoule.[20][21] The amount of agent is
calculated to produce a pressure of ~0.1-1.0 atm at the reaction temperature.[21] The
ampoule is then evacuated to a high vacuum and sealed with a torch.

o Transport: The sealed ampoule is placed in a two-zone horizontal tube furnace, which allows
for the creation of a precise temperature gradient.[21] For the ReOs system (an endothermic
transport reaction), the source zone (T2) is heated to a higher temperature than the growth or
"sink™ zone (T1) (e.g., T2 > T1).[20]

© 2025 BenchChem. All rights reserved. 6/14 Tech Support


https://en.wikipedia.org/wiki/Rhenium_trioxide
https://jan.ucc.nau.edu/~jkn/152A-Calorimetry
https://www.researchgate.net/publication/264211478_Phase_transitions_in_ReO3_studied_by_high-pressure_X-ray_diffraction
https://chem.libretexts.org/Courses/Lansing_Community_College/LCC%3A_CHEM_161_-_General_Chemistry_Lab_I/Experiment_7%3A_Calorimetry
https://jan.ucc.nau.edu/~jkn/152A-Calorimetry
https://www.mdpi.com/2073-4352/15/2/162
https://pmc.ncbi.nlm.nih.gov/articles/PMC8771698/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8771698/
https://taufourlab.faculty.ucdavis.edu/vapor-transport/
https://faculty.sites.iastate.edu/gmiller/files/inline-files/02-Synthesis-Transport.pdf
https://four-point-probes.com/four-point-probe-manual/
https://m.youtube.com/watch?v=I9RmGM1kbs8
https://m.youtube.com/watch?v=I9RmGM1kbs8
https://m.youtube.com/watch?v=I9RmGM1kbs8
https://four-point-probes.com/four-point-probe-manual/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Mechanism: At the hotter source zone (T2), the solid ReOs reacts with the gaseous
transport agent to form a volatile metal-halide species (e.g., a rhenium oxyhalide). This
gaseous complex diffuses along the temperature gradient to the cooler sink zone (T1).[20]

o Crystal Growth: At the sink zone, the reverse reaction occurs. The gaseous complex
decomposes, depositing ReOs in the form of single crystals and releasing the transport
agent, which then diffuses back to the source zone to continue the cycle.[20] Over a period
of several days to weeks, well-formed, high-purity crystals grow at the sink end.

o Parameters: Critical parameters that control crystal quality and size include the temperatures
of the source and sink zones, the magnitude of the temperature gradient, the concentration
(pressure) of the transport agent, and the duration of the experiment.[20]

Structural Characterization: X-ray Diffraction (XRD)

XRD is the primary technique for identifying the crystal structure, phase purity, and lattice
parameters of ReOs.

o Sample Preparation: For powder XRD, a small amount of finely ground ReOs is packed into
a sample holder. For thin films, the film on its substrate is mounted directly onto the
diffractometer stage.

 Instrumentation: A powder diffractometer equipped with a monochromatic X-ray source
(commonly Cu Ka, A = 1.5406 A) is used.

o Data Collection: The sample is irradiated with the X-ray beam at a specific angle of incidence
(0), and a detector records the intensity of the diffracted X-rays at an angle of 20. The 20
angle is scanned over a specified range (e.g., 10° to 80°) to generate a diffraction pattern.

o Data Analysis: The resulting pattern is a plot of diffraction intensity versus 20. The positions
(20 values) of the diffraction peaks are determined by the crystal lattice parameters
according to Bragg's Law (nA = 2d sinB). The crystal structure and space group are identified
by comparing the experimental peak positions and relative intensities to standard patterns
from crystallographic databases (e.g., ICDD). Lattice parameters are refined using software
that performs a least-squares fit to the peak positions.
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Electronic Transport Measurement: Four-Point Probe &
Hall Effect

These measurements are crucial for quantifying the metallic behavior of ReOs.

o Sample Preparation: A single crystal or thin film of ReOs with a defined geometry (e.g., a
square for van der Pauw method or a rectangular bar for a Hall bar) is required. Four
electrical contacts are made at the corners or edges of the sample, typically using a
conductive epoxy or wire bonder.

e Four-Point Probe (Resistivity):

o Setup: A high-impedance current source is connected to the outer two probes (e.g.,
probes 1 and 4), and a sensitive voltmeter is connected to the inner two probes (probes 2
and 3).[22] This configuration eliminates contributions from contact resistance.

o Measurement: A known, stable DC current (1) is passed through the outer probes. The
resulting voltage drop (V) across the inner probes is measured.[22]

o Calculation: The resistance R = V/I. The resistivity (p) is calculated from the resistance
using a geometric correction factor that depends on the sample thickness and the probe
spacing. For a thin film with thickness t much smaller than the probe spacing s, the sheet
resistance Rs = 4.532 * (V/I), and the resistivity p = Rs * t.[22]

» Hall Effect (Carrier Density and Type):

o Setup: The sample is placed in a uniform magnetic field (B) oriented perpendicular to the
sample surface. Current (1) is passed between two opposite contacts (e.g., along the x-
axis), and the Hall voltage (V_H) is measured across the other two contacts (along the y-
axis).

o Measurement: The Hall voltage is measured as the magnetic field is swept from negative
to positive values. This helps to cancel out voltage offsets from probe misalignment.

o Calculation: The Hall coefficient is calculated as R_H=(V_H *t) / (1 * B), where t is the
sample thickness. The carrier density (n) is then determined by n =1/ (e * R_H), where e
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is the elementary charge. The sign of R_H indicates the carrier type (negative for
electrons, positive for holes).[16]

Thermal Analysis: Calorimetry

Calorimetry can be used to determine thermodynamic properties such as the heat of formation.

e Setup: A simple coffee-cup calorimeter, consisting of two nested Styrofoam cups with a lid, a
magnetic stirrer, and a precise thermometer or temperature probe, is used.[1]

e Procedure:

o A known mass of a reactant solution (e.g., 100.0 mL of 1.0 M HCI) is placed in the
calorimeter. The system is allowed to reach thermal equilibrium, and the initial temperature
(T_initial) is recorded.[17]

o A precisely weighed mass of ReOs powder is added to the acid. The lid is quickly
replaced, and the solution is stirred continuously.[17]

o The temperature is recorded at regular intervals until a maximum temperature (T_final) is
reached and the temperature begins to fall.[1]

» Calculation:
o The temperature change is AT =T_final - T_initial.

o The heat absorbed by the solution is g_solution = m_solution * C_s * AT, where
m_solution is the total mass of the solution and C_s is its specific heat capacity (often
approximated as that of water, 4.184 J/g-°C).

o The heat of the reaction is g_rxn = -q_solution (assuming negligible heat loss to the
calorimeter).

o The molar enthalpy of reaction (AH) is calculated by dividing g_rxn by the number of
moles of the limiting reactant (ReOs). Using Hess's Law and other known heats of
formation, the standard enthalpy of formation for ReOs can be determined.[1][17]
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Visualizations: Structures and Workflows
Crystal Structure of Cubic ReOs

The fundamental structure of cubic ReOs consists of a 3D network of corner-sharing ReOe

octahedra.

Caption: ReOs octahedron, the building block of the cubic ReOs crystal structure.

Origin of Metallic Conductivity in ReOs

The metallic behavior of ReOs arises from the specific arrangement of its crystal structure,
which facilitates the overlap of electron orbitals to form a continuous conduction band.
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Fig. 2: Structure-Property Relationship in ReOs

Click to download full resolution via product page

Caption: Relationship between crystal structure and metallic conductivity in ReOs.

Experimental Workflow: Synthesis and Characterization

A typical research workflow for producing and analyzing ReOs involves synthesis followed by a
series of characterization steps to confirm its properties.
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Fig. 3: Typical Experimental Workflow for ReOs
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Caption: Workflow for synthesis and multi-faceted characterization of ReOs.

Conclusion

Rhenium trioxide is a remarkable material whose physical properties are dominated by its
unique cubic perovskite-type structure. Its framework of corner-sharing octahedra facilitates
strong orbital overlap, leading to metallic conductivity that is highly unusual for a metal oxide.
Its thermal properties, particularly its negative thermal expansion at low temperatures, and its
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distinct optical characteristics make it a subject of continuing research interest. The
experimental protocols detailed herein provide a foundation for the reliable synthesis and
characterization of this fascinating solid-state compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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